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Compound of Interest

Compound Name: 4,6-Dinitro-O-cresol

Cat. No.: B1670846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the herbicidal efficacy of two dinitrophenol

compounds, DNOC (4,6-dinitro-o-cresol) and dinoseb (2-sec-butyl-4,6-dinitrophenol). Both

are non-systemic, contact herbicides that were historically used for broadleaf weed control.

Due to toxicity concerns, their use is now heavily restricted or banned in many regions. This

document summarizes their mechanism of action, comparative efficacy based on available

data, and detailed experimental protocols for their evaluation.

Mechanism of Action
Both DNOC and dinoseb share a primary mode of action: they are potent uncouplers of

oxidative phosphorylation in plant mitochondria.[1][2] This disruption of ATP synthesis leads to

a rapid depletion of cellular energy, causing metabolic dysfunction and ultimately, cell death.[1]

[2] This mechanism is responsible for the rapid contact "burning" effect observed on plant

tissues.

Comparative Herbicidal Efficacy
While direct, peer-reviewed comparative studies with quantitative efficacy data such as ED₅₀

(median effective dose) or GR₅₀ (50% growth reduction) are scarce in recent literature due to

their restricted status, historical data and qualitative assessments indicate that dinoseb

generally exhibits greater phytotoxicity than DNOC.[3] Dinoseb was developed from DNOC by
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replacing the methyl group with a sec-butyl group, a structural change that was found to

enhance its herbicidal and insecticidal activity.[3]

The efficacy of both herbicides is significantly influenced by environmental factors, particularly

temperature.[4] Higher temperatures tend to increase their phytotoxic effects.[4] They are most

effective on young, rapidly growing broadleaf weeds.[4]

Quantitative Data Summary
The following table presents a representative comparison of the herbicidal efficacy of DNOC

and dinoseb on common broadleaf weeds, based on the general understanding of their relative

potency. Please note that these are illustrative values and actual efficacy can vary based on

formulation, environmental conditions, and weed growth stage.

Herbicide Target Weed Species
Efficacy Metric (ED₅₀) (g
a.i./ha)

DNOC
Amaranthus retroflexus

(Redroot Pigweed)
1200

Dinoseb
Amaranthus retroflexus

(Redroot Pigweed)
800

DNOC Sinapis alba (White Mustard) 1000

Dinoseb Sinapis alba (White Mustard) 700

Note: Lower ED₅₀ values indicate higher herbicidal potency. These values are estimations

derived from qualitative historical data.

Experimental Protocols
Protocol 1: Greenhouse Bioassay for Determining ED₅₀
of DNOC and Dinoseb
This protocol outlines a whole-plant bioassay to determine and compare the dose-response of

a target weed species to DNOC and dinoseb.

1. Plant Material and Growth Conditions:
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Test Species:Amaranthus retroflexus or Sinapis alba seeds.

Potting Medium: A standardized greenhouse potting mix (e.g., 60% loam, 20% sand, 20%

peat moss).

Pots: 10 cm diameter plastic pots with drainage holes.

Growth Conditions: Greenhouse with a controlled temperature of 25±2°C, a 16:8 hour

(light:dark) photoperiod, and a relative humidity of 60-70%.

2. Experimental Design:

A completely randomized design with a factorial arrangement of treatments (2 herbicides × 6

dose levels + a control) and 4 replications.

Herbicide Doses: Prepare a range of doses for both DNOC and dinoseb (e.g., 0, 250, 500,

1000, 1500, 2000 g a.i./ha). The doses should bracket the expected ED₅₀ values.

3. Herbicide Application:

Sow 5-10 seeds of the test species per pot and thin to 3 uniform seedlings per pot after

emergence.

Grow the seedlings until they reach the 2-4 true leaf stage.

Prepare spray solutions of DNOC and dinoseb in water with a suitable surfactant if required

by the formulation.

Apply the herbicides using a laboratory track sprayer calibrated to deliver a spray volume of

200 L/ha at a constant pressure.

4. Data Collection and Analysis:

Visually assess phytotoxicity at 3, 7, and 14 days after treatment (DAT) using a 0-100%

scale (0 = no effect, 100 = complete plant death).

At 14 DAT, harvest the above-ground biomass of the surviving plants.
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Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

Calculate the percent growth reduction relative to the untreated control.

Analyze the dose-response data using a suitable statistical software to fit a non-linear

regression model (e.g., a four-parameter log-logistic model) and determine the ED₅₀ values

for each herbicide.
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Caption: Mechanism of action of DNOC and dinoseb as uncouplers of oxidative

phosphorylation.
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Caption: Workflow for the greenhouse bioassay to compare DNOC and dinoseb efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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